Obtusifoliol
Obtusifoliol
Brand Name:
Vulcanchem
CAS No.:
16910-32-0
VCID:
VC0190407
InChI:
InChI=1S/C30H50O/c1-19(2)20(3)9-10-21(4)23-13-17-30(8)26-12-11-24-22(5)27(31)15-16-28(24,6)25(26)14-18-29(23,30)7/h19,21-24,27,31H,3,9-18H2,1-2,4-8H3/t21-,22+,23-,24+,27+,28+,29-,30+/m1/s1
SMILES:
CC1C2CCC3=C(C2(CCC1O)C)CCC4(C3(CCC4C(C)CCC(=C)C(C)C)C)C
Molecular Formula:
C30H50O
Molecular Weight:
426.7 g/mol
Obtusifoliol
CAS No.: 16910-32-0
Natural Products
VCID: VC0190407
Molecular Formula: C30H50O
Molecular Weight: 426.7 g/mol
| CAS No. | 16910-32-0 |
|---|---|
| Product Name | Obtusifoliol |
| Molecular Formula | C30H50O |
| Molecular Weight | 426.7 g/mol |
| IUPAC Name | (3S,4S,5S,10S,13R,14R,17R)-4,10,13,14-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,5,6,7,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C30H50O/c1-19(2)20(3)9-10-21(4)23-13-17-30(8)26-12-11-24-22(5)27(31)15-16-28(24,6)25(26)14-18-29(23,30)7/h19,21-24,27,31H,3,9-18H2,1-2,4-8H3/t21-,22+,23-,24+,27+,28+,29-,30+/m1/s1 |
| Standard InChIKey | MMNYKQIDRZNIKT-VSADUBDNSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]2CCC3=C([C@]2(CC[C@@H]1O)C)CC[C@]4([C@]3(CC[C@@H]4[C@H](C)CCC(=C)C(C)C)C)C |
| SMILES | CC1C2CCC3=C(C2(CCC1O)C)CCC4(C3(CCC4C(C)CCC(=C)C(C)C)C)C |
| Canonical SMILES | CC1C2CCC3=C(C2(CCC1O)C)CCC4(C3(CCC4C(C)CCC(=C)C(C)C)C)C |
| Synonyms | 4alpha,14alpha-dimethyl-5alpha-ergosta-8,24(28)-dien-3beta-ol obtusifoliol |
| PubChem Compound | 65252 |
| Last Modified | Dec 23 2021 |
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